1-(2-Azidoethyl)-4-methoxybenzene
Overview
Description
“1-(2-Azidoethyl)-4-methoxybenzene” is a compound that contains an azide group (-N3) and a methoxy group (-OCH3) attached to a benzene ring. The azide group is a functional group known in chemistry for its high reactivity, due to the presence of nitrogen atoms. The methoxy group is an ether functional group, which is generally stable and unreactive .
Synthesis Analysis
While specific synthesis methods for “1-(2-Azidoethyl)-4-methoxybenzene” are not available, it’s likely that this compound could be synthesized through a multi-step process involving the introduction of the azide and methoxy groups onto a benzene ring. This might involve nucleophilic substitution reactions .Molecular Structure Analysis
The molecular structure of “1-(2-Azidoethyl)-4-methoxybenzene” would consist of a benzene ring with the azide and methoxy groups attached. The exact structure would need to be confirmed using techniques such as nuclear magnetic resonance (NMR) spectroscopy .Chemical Reactions Analysis
The azide group is known for its participation in click chemistry, specifically in the Huisgen 1,3-dipolar cycloaddition . The methoxy group is generally unreactive but could potentially undergo reactions under certain conditions .Physical And Chemical Properties Analysis
The physical and chemical properties of “1-(2-Azidoethyl)-4-methoxybenzene” would depend on the characteristics of the azide and methoxy functional groups as well as their positions on the benzene ring .Scientific Research Applications
Materials Science
The azidoethyl group is instrumental in materials science, particularly in the development of functional polymers. Through controlled radical polymerization techniques, such as RAFT, the azidoethyl group can be retained, leading to the creation of polymers with specific functionalities .
Environmental Science
In environmental science, the compound’s derivatives are explored for their potential as environmentally friendly alternatives in various applications. Their ability to form C-N bonds without external oxidants makes them attractive for green chemistry initiatives .
Pharmacology
In pharmacology, 1-(2-Azidoethyl)-4-methoxybenzene is involved in the synthesis of triazole hybrids containing isatins and phenolic moieties. These hybrids are studied for their potential as anticancer and antiviral agents, highlighting the compound’s role in drug discovery .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-(2-azidoethyl)-4-methoxybenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11N3O/c1-13-9-4-2-8(3-5-9)6-7-11-12-10/h2-5H,6-7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OUIDYQTXWIONQC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CCN=[N+]=[N-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50470012 |
Source
|
| Record name | Benzene, 1-(2-azidoethyl)-4-methoxy- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50470012 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
177.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-Azidoethyl)-4-methoxybenzene | |
CAS RN |
74447-44-2 |
Source
|
| Record name | Benzene, 1-(2-azidoethyl)-4-methoxy- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50470012 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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